Cas no 1165923-86-3 (1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol)

• Product Name: 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol
• CAS No: 1165923-86-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 2111493
• PubChem ID: 118990210
• Update Time: 2025-10-29

1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol
• 5-Methyl-1,2,3,4-tetrahydro-6-isoquinolinol
• 1165923-86-3
• 5-METHYL-1,2,3,4-TETRAHYDROISOQUINOLIN-6-OL HCL
• 2517811-59-3
• 5-Methyl-1,2,3,4-tetrahydroisoquinolin-6-ol hydrochloride
• 5-Methyl-1,2,3,4-tetrahydroisoquinolin-6-ol (hydrochloride)
• MFCD29058800
• BS-50785
• 5-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol;hydrochloride
• 5-Methyl-1,2,3,4-tetrahydroisoquinolin-6-olhydrochloride

• Inchi： 1S/C10H13NO.ClH/c1-7-9-4-5-11-6-8(9)2-3-10(7)12;/h2-3,11-12H,4-6H2,1H3;1H
• InChI Key： JMANBDPACSNCGY-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC2CNCCC=2C=1C

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol

Exploring the Properties and Applications of 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol (CAS No. 1165923-86-3)

1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol (CAS No. 1165923-86-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a tetrahydroisoquinoline derivative, exhibits unique structural features that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula and precise stereochemistry contribute to its potential applications in drug discovery and development.

Recent studies highlight the growing interest in tetrahydroisoquinoline scaffolds due to their presence in natural alkaloids and synthetic analogs with diverse biological activities. Researchers are particularly focused on optimizing the pharmacokinetic properties of such compounds, including 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol, to enhance their therapeutic potential. The compound’s ability to interact with various enzyme systems and receptors makes it a promising candidate for further investigation.

One of the key areas of exploration for CAS No. 1165923-86-3 is its role in central nervous system (CNS) research. With increasing global focus on neurological disorders, scientists are examining how tetrahydroisoquinoline derivatives might modulate neurotransmitter activity. This aligns with trending searches on platforms like Google Scholar, where queries such as "neuroprotective compounds" and "small molecule CNS agents" have surged in recent years.

From a synthetic chemistry perspective, 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol serves as a versatile building block. Its methyl-substituted isoquinoline core allows for selective functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models predict compound efficacy before laboratory synthesis.

The compound’s physicochemical properties, including solubility and stability, have been characterized to support its use in formulation development. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure the purity of CAS No. 1165923-86-3, meeting the stringent requirements of preclinical studies. These quality control measures address common industry concerns about batch-to-batch reproducibility.

In the context of green chemistry initiatives, researchers are investigating sustainable synthetic routes for 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol. This responds to the growing demand for environmentally friendly production methods, a topic frequently searched in conjunction with "pharmaceutical synthesis optimization." Catalytic processes and solvent-free reactions are among the innovative approaches being explored.

Beyond pharmaceutical applications, tetrahydroisoquinoline derivatives show promise in materials science. The aromatic system and nitrogen heteroatom in CAS No. 1165923-86-3 provide interesting electronic properties that could be exploited in organic semiconductors or coordination chemistry. This multidisciplinary potential makes the compound a subject of interest across scientific domains.

Ongoing research continues to uncover new dimensions of 1,2,3,4-tetrahydro-5-methyl-6-Isoquinolinol's functionality. With proper characterization and controlled studies, this compound may contribute to advancements in multiple fields, from medicine to advanced materials. The scientific community maintains active interest in its development, as evidenced by increasing publication rates on related isoquinoline alkaloid research.